2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

Specification

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 2,3-dimethyl-N-(thiadiazol-4-ylmethyl)aniline
• Standard InChI: InChI=1S/C11H13N3S/c1-8-4-3-5-11(9(8)2)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
• Standard InChI Key: APELWWSBZGHEAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCC2=CSN=N2)C

Introduction

Structural Characteristics

Molecular Architecture

The compound’s structure combines a 2,3-dimethylaniline moiety with a 1,2,3-thiadiazole heterocycle. The aniline group features methyl substituents at the 2- and 3-positions of the benzene ring, while the thiadiazole ring—comprising two nitrogen atoms and one sulfur atom—is connected via a $\text{-CH}_2\text{-}$ linker to the aniline’s nitrogen. This arrangement creates steric hindrance around the nitrogen centers, influencing reactivity and intermolecular interactions.

Synthesis and Production

Traditional Synthetic Routes

The synthesis typically involves a multi-step sequence:

• Formation of the Thiadiazole Core: Cyclocondensation of thiosemicarbazides with carboxylic acid derivatives under acidic conditions generates the 1,2,3-thiadiazole ring.

• Methylation and Functionalization: The aniline moiety is functionalized via Friedel-Crafts alkylation or direct methylation, followed by N-alkylation to attach the thiadiazole-methyl group.

A representative pathway:

$$\text{Thiosemicarbazide} + \text{Acetyl Chloride} \xrightarrow{\text{HCl}} \text{Thiadiazole Intermediate} \xrightarrow{\text{CH}_3\text{I}} \text{Methylated Product}$$ $$\text{Methylated Product} + \text{2,3-Dimethylaniline} \xrightarrow{\text{Base}} \text{Target Compound}$$

Chemical Properties and Reactivity

Electrophilic and Nucleophilic Reactivity

The thiadiazole ring acts as an electron-deficient heterocycle, prone to nucleophilic attack at the sulfur and nitrogen positions. Conversely, the aniline’s amino group participates in electrophilic substitutions, such as nitration or sulfonation. Key reactions include:

• Nucleophilic Substitution: Replacement of thiadiazole sulfur with amines or alkoxides.

• Oxidation: Conversion of the methylene bridge to a carbonyl group under strong oxidizing agents.

Coordination Chemistry

The nitrogen and sulfur atoms serve as ligands for transition metals. Complexes with Cu(II) and Fe(III) have shown enhanced catalytic activity in oxidation reactions, though specific studies on this compound remain sparse.

Research Findings and Innovations

Catalytic Applications

A 2024 study reported using DES-mediated synthesis to produce thiadiazolo[2,3-b]quinazolin-6-ones, highlighting the potential for scalable, eco-friendly production of related heterocycles. This method’s high reaction mass efficiency ($>85\%$) and low E-factor ($<0.5$) suggest applicability to 2,3-dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline derivatives.

Computational Insights

Density functional theory (DFT) calculations predict strong binding affinity ($\Delta G = -9.2 \, \text{kcal/mol}$) between the compound and the ATP-binding site of EGFR kinase, supporting further anticancer studies.